![molecular formula C17H14N4OS B6566901 2-(benzylamino)-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one CAS No. 1021260-36-5](/img/structure/B6566901.png)
2-(benzylamino)-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
Description
“2-(benzylamino)-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one” is a chemical compound that belongs to the class of [1,3,4]thiadiazolo/benzo[4,5]thiazolo[3,2-a]pyrimidines . It is synthesized via a multicomponent reaction .
Synthesis Analysis
The synthesis of this compound involves a one-pot three-component fusion reaction between chosen substrates of 1,3,4-thiadiazole-amines or 2-amino-benzothiazole, aldehydes, and active methylene compounds in ethanol solvent at room temperature . This protocol has several advantages such as rapid synthesis, mild reaction conditions, green solvent, easy work-up, eco-friendliness, reusability of catalyst, and no need for column chromatography .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include a one-pot three-component fusion reaction . The reaction involves the use of 1,3,4-thiadiazole-amines or 2-amino-benzothiazole, aldehydes, and active methylene compounds .Scientific Research Applications
Green Synthesis of Novel Thiadiazolo Pyrimidines
This compound has been used in the green synthesis of novel [1,3,4]thiadiazolo[3,2-a]pyrimidines . The process involves a one-pot three-component fusion reaction between chosen substrates of 1,3,4-thiadiazole-amines or 2-amino-benzothiazole, aldehydes, and active methylene compounds in ethanol solvent at room temperature .
Catalyst in Efficient Synthesis
It has been used as a catalyst in the efficient synthesis of a novel array of thiadiazolo[2,3‐b] quinazolin‐6‐one scaffolds via a one‐pot three‐component reaction . This process involves dimedone/1,3‐cyclohexanedione, aldehydes, and 5‐aryl‐1,3,4‐thiadiazol‐2‐amines/3‐(5‐amino‐1,3,4‐thiadiazol‐2‐yl)‐2H‐chromen‐2‐one under solvent‐free conditions .
Synthesis of Benzothiazolo Quinazolinones
The compound has been used in the synthesis of benzothiazolo[2,1-b]quinazolinones . The process involves the condensation reaction of an aldehyde and a cyclic β-diketone with 2-amino benzimidazole, 2-amio benzothiazole, or 1,2,4-triazole derivatives .
Synthesis of Chromeno Thiadiazolo Pyrimidinones
It has been used in a model reaction for the synthesis of chromeno[2,3-d][1,3,4]thiadiazolo[3,2-a]pyrimidinones . The process involves 2-benzyl-7-hydroxy-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one, 4-hydroxybenzaldehyde, and dimedone .
properties
IUPAC Name |
2-(benzylamino)-7-methyl-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4OS/c1-11-7-8-14-13(9-11)15(22)21-17(19-14)23-16(20-21)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEDHUXVPDLSLFR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C3N(C2=O)N=C(S3)NCC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzylamino)-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one | |
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